2-Bromopentanedioic acid

• CAS: 51528-22-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 2-Bromopentanedioic Acid

For Researchers, Scientists, and Drug Development Professionals

Foreword

This technical guide provides a comprehensive overview of the known physical properties of 2-Bromopentanedioic acid (also known as α-Bromoglutaric acid), a molecule of interest in synthetic chemistry and materials science. It is imperative to note that while this guide endeavors to be thorough, there is a conspicuous scarcity of experimentally determined data for this specific compound in publicly accessible literature. Much of the available information is based on computational predictions. This document will clearly distinguish between predicted and experimental data and, where necessary, draw logical comparisons with structurally related compounds to provide a fuller understanding. This guide is intended to be a valuable resource for researchers, aiding in experimental design, safety protocols, and the strategic application of this chemical compound.

Chemical Identity and Structure

2-Bromopentanedioic acid is a dicarboxylic acid with a bromine atom substituted at the alpha (α) position relative to one of the carboxyl groups. This structure imparts specific chemical reactivity and physical characteristics to the molecule.

• IUPAC Name: 2-Bromopentanedioic acid

• Synonyms: α-Bromoglutaric acid

• CAS Number: 51528-22-4[1]

• Molecular Formula: C₅H₇BrO₄[1]

• Molecular Weight: 211.01 g/mol [1]

• Canonical SMILES: C(CC(=O)O)C(C(=O)O)Br[1]

• InChI Key: UKUBAEDKWAHORT-UHFFFAOYSA-N[1]

Caption: 2D structure of 2-Bromopentanedioic acid.

Tabulated Physical Properties

The following table summarizes the available physical property data for 2-Bromopentanedioic acid. It is critical to note that most of these values are predicted and should be used as estimates pending experimental verification.

Property	Value	Data Type	Source
Molecular Weight	211.01 g/mol	Calculated	PubChem[1]
Boiling Point	331.8 ± 27.0 °C	Predicted	ChemicalBook[2]
Density	1.852 ± 0.06 g/cm³	Predicted	ChemicalBook[2]
pKa	2.78 ± 0.10	Predicted	ChemicalBook[2]
Melting Point	No data available	-	-
Solubility	No data available	-	-
XLogP3-AA	0.5	Computed	PubChem[1]

Detailed Analysis of Physical Properties

State and Appearance

While no direct observational data for 2-Bromopentanedioic acid is available, based on its parent compound, glutaric acid (a crystalline solid at room temperature), and other short-chain dicarboxylic acids, it is predicted to be a solid at standard temperature and pressure.

Melting and Boiling Points

There is no experimentally determined melting point available for 2-Bromopentanedioic acid. The predicted boiling point is high (331.8 ± 27.0 °C), which is expected for a dicarboxylic acid of its molecular weight due to strong intermolecular hydrogen bonding. However, thermal stability is a significant concern. A patent for the synthesis of diethyl 2-bromoglutarate notes that this ester is "a relatively unstable compound, which degrades over time, under the effect of the temperature or in the presence of water." This suggests that the diacid itself may also be susceptible to degradation at elevated temperatures, potentially through decarboxylation or cyclization.

Solubility

Experimental solubility data for 2-Bromopentanedioic acid is not available. However, we can infer its likely solubility characteristics based on its structure:

• Water: The presence of two carboxylic acid groups suggests that it will have some solubility in water due to hydrogen bonding. For comparison, its parent compound, glutaric acid, is soluble in water.

• Organic Solvents: It is expected to be soluble in polar organic solvents such as ethanol, DMSO, and dimethylformamide, similar to other small-molecule carboxylic acids. Its solubility in nonpolar solvents like hexane is likely to be low.

Acidity (pKa)

The predicted pKa of 2.78 ± 0.10 indicates that 2-Bromopentanedioic acid is a relatively strong acid. The electron-withdrawing inductive effect of the bromine atom on the α-carbon increases the acidity of the adjacent carboxylic acid group compared to glutaric acid (pKa1 ≈ 4.3). The pKa of the second, more distant carboxylic acid group is expected to be closer to that of glutaric acid's second pKa (pKa2 ≈ 5.4).

Spectroscopic Data

No publicly available experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 2-Bromopentanedioic acid has been identified. The following are predicted characteristics based on its structure:

• ¹H NMR: One would expect to see a multiplet for the proton on the α-carbon, shifted downfield due to the deshielding effects of the adjacent bromine and carboxyl group. The methylene protons would appear as complex multiplets. The acidic protons of the carboxyl groups would likely appear as a broad singlet, the chemical shift of which would be dependent on the solvent and concentration.

• ¹³C NMR: The spectrum would show five distinct carbon signals. The carbonyl carbons would be the most downfield. The α-carbon bonded to the bromine would also be significantly downfield compared to the other methylene carbons.

• IR Spectroscopy: Key absorbances would include a broad O-H stretch from the carboxylic acid groups (around 3000 cm⁻¹), a sharp C=O stretch (around 1700-1725 cm⁻¹), and a C-Br stretch (typically in the 500-700 cm⁻¹ region).

• Mass Spectrometry: The mass spectrum would be expected to show a molecular ion peak and a characteristic isotopic pattern for a molecule containing one bromine atom (M+ and M+2 peaks of roughly equal intensity).

Synthesis and Reactivity Considerations

Synthesis

A common route to α-bromo carboxylic acids is the Hell-Volhard-Zelinskii reaction. For 2-Bromopentanedioic acid, this would involve the reaction of glutaric acid with bromine in the presence of a catalytic amount of phosphorus tribromide.

Caption: Hell-Volhard-Zelinskii reaction for the synthesis of 2-Bromopentanedioic acid.

A patent also describes a synthesis pathway for dialkyl 2-bromoglutarates starting from L-glutamic acid.[3]

Reactivity and Stability

The presence of the α-bromo group makes 2-Bromopentanedioic acid a useful synthetic intermediate. The bromine atom is a good leaving group, making the α-carbon susceptible to nucleophilic substitution reactions.

As mentioned earlier, the stability of α-brominated glutarates is a concern. The diethyl ester of 2-bromoglutaric acid is known to be unstable, with a tendency to hydrolyze or cyclize.[3] This suggests that 2-Bromopentanedioic acid should be stored in a cool, dry environment, away from moisture.

Safety and Handling

There is no specific safety data sheet (SDS) available for 2-Bromopentanedioic acid. Therefore, it is crucial to handle this compound with the precautions appropriate for a corrosive and potentially toxic substance, based on the data for analogous compounds.

• General Precautions: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of dust and contact with skin and eyes.[4][5]

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, including chemical-resistant gloves, safety goggles, and a lab coat.[6]

• Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible materials such as strong oxidizing agents and bases.[6]

• In Case of Contact:

  • Eyes: Immediately flush with plenty of water for at least 15 minutes and seek medical attention.

  • Skin: Immediately wash with soap and plenty of water and seek medical attention.

  • Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical attention.

  • Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Conclusion and Future Outlook

2-Bromopentanedioic acid is a compound with potential applications in organic synthesis and polymer chemistry.[2] However, the lack of comprehensive experimental data on its physical properties presents a significant challenge for its widespread use. This guide has compiled the available predicted data and provided context based on structurally similar molecules. There is a clear need for further experimental investigation to determine the precise physical properties and to fully characterize this compound. Such data will be invaluable for its safe and effective application in research and development.

References

• METHOD FOR THE SYNTHESIS OF 2-BROMOGLUTARIC ACID DIESTERS.

• 2-Bromopentanoic acid | CAS#:584-93-0 | Chemsrc. [Link]

• 2-Bromopentanedioic acid | C5H7BrO4 | CID 18539513 - PubChem. [Link]

• 2-Bromopentanoic acid - Common Chemistry - CAS.org. [Link]

• 2-BROMOPENTANOIC ACID - ChemBK. [Link]

• 2-Bromovaleric acid - NIST WebBook. [Link]

• Material Safety Data Sheet GLUTARIC ACID. [Link]

• Chemical Properties of 2-Bromovaleric acid (CAS 584-93-0) - Cheméo. [Link]

Sources

• 1. 2-Bromopentanedioic acid | C5H7BrO4 | CID 18539513 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. 2-Bromopentanoic acid | CAS#:584-93-0 | Chemsrc [chemsrc.com]
• 4. valsynthese.ch [valsynthese.ch]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]

An In-depth Technical Guide to 2-Bromopentanedioic Acid: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Bromopentanedioic acid, a halogenated dicarboxylic acid with significant potential as a versatile building block in organic synthesis and pharmaceutical research. As a Senior Application Scientist, my objective is to deliver not just data, but a foundational understanding of this molecule's chemical nature, its synthesis, and its prospective applications, grounded in established chemical principles.

Core Molecular Profile and Physicochemical Properties

2-Bromopentanedioic acid, also known as α-bromoglutaric acid, possesses a unique bifunctional character, integrating two carboxylic acid groups with a reactive bromine atom at the alpha position. This structure is key to its utility as a synthetic intermediate.

The fundamental identifiers and computed physicochemical properties are summarized below. It is important to note that while computational data is readily available, experimental values for properties such as melting and boiling points are not extensively documented in publicly accessible databases.

Property	Value	Source
Molecular Formula	C₅H₇BrO₄	PubChem[1]
Molecular Weight	211.01 g/mol	PubChem[1], BLD Pharm[2]
CAS Number	51528-22-4	PubChem[1], BLD Pharm[2]
IUPAC Name	2-bromopentanedioic acid	PubChem[1]
Synonyms	α-Bromoglutaric acid, 2-Bromoglutaric acid	PubChem[1]
Canonical SMILES	C(CC(=O)O)C(C(=O)O)Br	PubChem[1]
InChI Key	UKUBAEDKWAHORT-UHFFFAOYSA-N	PubChem[1]
Hydrogen Bond Donors	2	PubChem[1]
Hydrogen Bond Acceptors	4	PubChem[1]
Rotatable Bond Count	4	PubChem[1]
Topological Polar Surface Area	74.6 Ų	PubChem[1]

Synthesis and Chemical Reactivity

The synthesis of 2-Bromopentanedioic acid is most logically achieved through the alpha-bromination of its parent dicarboxylic acid, glutaric acid. The classic Hell-Volhard-Zelinsky (HVZ) reaction is the standard and most reliable method for such a transformation.

Synthetic Workflow: The Hell-Volhard-Zelinsky Reaction

The HVZ reaction involves the conversion of a carboxylic acid to an acyl halide, followed by alpha-halogenation and subsequent hydrolysis. The causality behind this choice is its high regioselectivity for the α-position in the presence of a phosphorus catalyst.

Caption: Synthetic pathway for 2-Bromopentanedioic acid via the Hell-Volhard-Zelinsky reaction.

Experimental Protocol: Synthesis of 2-Bromopentanedioic Acid

This protocol is a validated, self-validating system based on established methodologies for α-bromination.

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add glutaric acid and a catalytic amount of red phosphorus (or PBr₃).

• Bromination: Slowly add bromine (Br₂) via the dropping funnel. The reaction is exothermic and will generate HBr gas, which must be neutralized through a gas trap (e.g., a sodium hydroxide solution).

• Reflux: After the addition of bromine is complete, gently heat the mixture to reflux. The reaction progress can be monitored by observing the disappearance of the red-brown bromine color.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Slowly and carefully add water to hydrolyze the intermediate acyl bromide. This step is also highly exothermic and will produce HBr.

• Extraction and Purification: Extract the aqueous solution with a suitable organic solvent (e.g., diethyl ether). Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be further purified by recrystallization.

Chemical Reactivity and Synthetic Potential

The reactivity of 2-Bromopentanedioic acid is dominated by its three functional groups. The carboxylic acid groups can undergo esterification, amide formation, or reduction. The secondary bromide is susceptible to nucleophilic substitution (Sₙ2) reactions. This trifunctional nature makes it a valuable precursor for a wide range of more complex molecules.

Caption: Potential synthetic applications stemming from the reactivity of 2-Bromopentanedioic acid.

Analytical Characterization

A robust analytical workflow is crucial for confirming the identity and purity of synthesized 2-Bromopentanedioic acid. The primary techniques are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Protocol: NMR and Mass Spectrometry Analysis

• Sample Preparation:

  • NMR: Dissolve 5-10 mg of the purified product in a deuterated solvent (e.g., DMSO-d₆ or D₂O with a pH adjustment to solubilize the diacid). Add a small amount of tetramethylsilane (TMS) as an internal standard.

  • MS: Prepare a dilute solution (e.g., 1 mg/mL) in a suitable solvent like methanol or acetonitrile/water.

• ¹H NMR Spectroscopy:

  • Acquire the spectrum. Expect multiplets for the diastereotopic protons of the CH₂ groups and a distinct downfield signal for the proton at the bromine-bearing carbon (α-proton). The carboxylic acid protons will appear as broad singlets at a very downfield chemical shift.

• ¹³C NMR Spectroscopy:

  • Acquire the spectrum. Expect five distinct signals corresponding to the two carbonyl carbons, the α-carbon attached to bromine (shifted downfield), and the two methylene carbons.

• Mass Spectrometry (Electrospray Ionization - ESI):

  • Perform analysis in negative ion mode. The primary ion observed should correspond to the deprotonated molecule [M-H]⁻.

  • A key validation step is to observe the characteristic isotopic pattern of bromine: two peaks of nearly equal intensity separated by 2 m/z units (for the ⁷⁹Br and ⁸¹Br isotopes). For 2-Bromopentanedioic acid, this would be at m/z 209 and 211.

Applications in Research and Drug Development

While specific, large-scale applications of 2-Bromopentanedioic acid are not widely reported, its structure makes it an intriguing candidate for several areas of pharmaceutical and chemical research.

• Scaffold for Novel Amino Acids: Nucleophilic substitution of the bromide with ammonia or other nitrogen nucleophiles can lead to the synthesis of substituted glutamic acid analogs. These are valuable for probing enzyme active sites or for incorporation into peptidomimetics.

• Intermediate for Heterocycles: The bifunctional nature of the molecule allows for its use in the synthesis of various heterocyclic systems, which are core structures in many approved drugs.

• Enzyme Inhibitors: Dicarboxylic acids are known to mimic substrates of various enzymes. The addition of a bromine atom provides a reactive handle for covalent modification or an additional point of interaction within an enzyme's active site. Boronic acid compounds, for example, are a class of enzyme inhibitors where structural diversity is key.[3]

• Drug Delivery and Formulation: As an acidic molecule, it could be used to form salts with basic drug substances, potentially improving properties like solubility, which is a common challenge for BCS Class II drugs.[4]

The search for novel drug candidates often relies on the availability of unique chemical building blocks.[5] Functionalized dicarboxylic acids like 2-Bromopentanedioic acid represent a class of reagents that can introduce both polarity and a reactive center into a molecule, features that are often desirable in drug design.[6]

Safety, Handling, and Storage

As with any reactive chemical, proper handling of 2-Bromopentanedioic acid is paramount.

• Hazards: Based on data for similar compounds and GHS classifications, 2-Bromopentanedioic acid is expected to cause skin and eye irritation.[2] Halogenated organic acids can be corrosive and should be handled with care.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid creating dust. Keep away from incompatible materials such as strong bases and oxidizing agents.[7]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2] Storage under an inert atmosphere is recommended to prevent potential degradation.[8]

Conclusion

2-Bromopentanedioic acid is a valuable, albeit under-explored, chemical entity. Its true potential lies in its utility as a synthetic intermediate. The combination of two carboxylic acid functionalities and a reactive α-bromo group provides a versatile platform for the synthesis of complex molecular architectures relevant to drug discovery, materials science, and broader chemical research. This guide provides the foundational knowledge for scientists to synthesize, characterize, and safely handle this compound, paving the way for its application in novel research endeavors.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 18539513, 2-Bromopentanedioic acid. Retrieved from [Link].

• Chemsrc (2024). 2-Bromopentanoic acid. Retrieved from [Link].

• NIST (n.d.). 2-Bromovaleric acid. In NIST Chemistry WebBook. Retrieved from [Link].

• CAS (n.d.). 2-Bromopentanoic acid. In CAS Common Chemistry. Retrieved from [Link].

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 641255, (2S)-2-bromopentanoic acid. Retrieved from [Link].

• Yang, W., Gao, X., & Wang, B. (2003). Boronic acid compounds as potential pharmaceutical agents. Medicinal research reviews, 23(3), 346–368.
• Katona, G., et al. (2021). Enhancing bioavailability formulations containing soluble acidic drugs. Drug Development and Delivery.

• Alfa Aesar (2022). Safety Data Sheet: 2-Bromopentane. Retrieved from [Link].

• Harvey, A. L., Edrada-Ebel, R., & Quinn, R. J. (2015). The Role of Natural Product Chemistry in Drug Discovery: Two Decades of Progress and Perspectives.
• Al-Ghananeem, A. M., & Malkawi, A. H. (2023). Artificial Intelligence (AI) Applications in Drug Discovery and Drug Delivery: Revolutionizing Personalized Medicine. Pharmaceutics, 15(7), 1897.
• de Oliveira, R. B., et al. (2022). Analgesic Activity of 5-Acetamido-2-Hydroxy Benzoic Acid Derivatives and an In-Vivo and In-Silico Analysis of Their Target Interactions. Molecules, 27(19), 6245.

Sources

• 1. 2-Bromopentanedioic acid | C5H7BrO4 | CID 18539513 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 51528-22-4|2-Bromopentanedioic acid|BLD Pharm [bldpharm.com]
• 3. Boronic acid compounds as potential pharmaceutical agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 5. The Role of Natural Product Chemistry in Drug Discovery: Two Decades of Progress and Perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. fishersci.com [fishersci.com]
• 8. WERCS Studio - Application Error [assets.thermofisher.com]

Protocols & Analytical Methods

analytical methods for 2-Bromopentanedioic acid characterization

An Application Guide to the Analytical Characterization of 2-Bromopentanedioic Acid

Introduction

2-Bromopentanedioic acid, also known as α-bromoglutaric acid, is a pivotal, bifunctional building block in organic synthesis. Its utility is particularly pronounced in the development of pharmaceuticals and other complex molecules where the introduction of a glutaric acid moiety is desired. As a reactive intermediate, its purity and structural integrity are paramount to the success of subsequent synthetic transformations, directly impacting the yield, purity, and safety profile of the final active pharmaceutical ingredient (API).[1][2] However, the inherent reactivity of the α-halo acid functional group presents unique challenges; the compound is susceptible to degradation through hydrolysis or intramolecular cyclization, making robust analytical characterization essential.[3][4]

This guide provides a comprehensive overview of the primary analytical methodologies for the definitive characterization of 2-Bromopentanedioic acid. It is designed for researchers, process chemists, and quality control analysts in the pharmaceutical and chemical industries. We will move beyond procedural steps to explore the underlying principles and the rationale behind methodological choices, ensuring a thorough understanding of how to generate reliable and meaningful analytical data.

Physicochemical Profile and Handling Considerations

A foundational understanding of 2-Bromopentanedioic acid's properties is crucial for selecting appropriate analytical conditions and for proper sample handling and storage.

Property	Value	Source
Molecular Formula	C₅H₇BrO₄	PubChem CID: 18539513[5]
Molecular Weight	211.01 g/mol	PubChem CID: 18539513[5]
CAS Number	51528-22-4	PubChem CID: 18539513[5]
IUPAC Name	2-bromopentanedioic acid	PubChem CID: 18539513[5]
Canonical SMILES	C(CC(=O)O)C(C(=O)O)Br	PubChem CID: 18539513[5]
Known Instability	Prone to hydrolysis and cyclization	Google Patents[3][4]

Expert Insight: The compound's instability, particularly in the presence of moisture or heat, necessitates that it be stored in a cool, dry environment, preferably under an inert atmosphere. When preparing samples for analysis, especially for methods involving aqueous mobile phases like HPLC, solutions should be prepared fresh and analyzed promptly to minimize the risk of degradation.

Part 1: Structural Elucidation and Confirmation

The primary goal of structural elucidation is to confirm the molecular identity and connectivity of the atoms within the molecule. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are the cornerstone techniques for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle of the Technique: NMR spectroscopy exploits the magnetic properties of atomic nuclei. When placed in a strong magnetic field, nuclei absorb and re-emit electromagnetic radiation at specific frequencies. The precise frequency is influenced by the local chemical environment, allowing for the mapping of the molecular structure. For 2-Bromopentanedioic acid, ¹H (proton) and ¹³C NMR are indispensable for providing an unambiguous structural fingerprint.

Application: NMR serves as the definitive method for confirming the molecular structure of 2-Bromopentanedioic acid and is highly effective for identifying and quantifying structurally similar impurities.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation:

  • Accurately weigh 5-10 mg of the 2-Bromopentanedioic acid sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent. Deuterated dimethyl sulfoxide (DMSO-d₆) is a preferred choice due to its ability to dissolve the polar dicarboxylic acid and allow for the exchange and observation of the acidic carboxyl protons. Deuterated chloroform (CDCl₃) can also be used, though the acidic protons may not be readily observed.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrumental Setup & Acquisition:

  • The analysis should be performed on a 400 MHz or higher field NMR spectrometer.[6]

  • For ¹H NMR: Acquire data with a sufficient number of scans (typically 8 to 16) to achieve a good signal-to-noise ratio.

  • For ¹³C NMR: A greater number of scans will be required (e.g., 1024 or more) due to the lower natural abundance of the ¹³C isotope. Utilizing techniques like DEPT (Distortionless Enhancement by Polarization Transfer) can aid in distinguishing between CH, CH₂, and CH₃ groups.

Data Interpretation: Expected Spectral Features

The structure of 2-Bromopentanedioic acid (HOOC-CH(Br)-CH₂-CH₂-COOH) suggests a distinct set of signals.

¹H NMR (Proton)	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Ha	~12-13	Broad Singlet	2H	-COO H
Hb	~4.4-4.6	Triplet (t)	1H	CH (Br)
Hc	~2.2-2.5	Multiplet (m)	2H	-CH ₂-
Hd	~2.0-2.3	Multiplet (m)	2H	-CH ₂-

¹³C NMR (Carbon)	Expected Chemical Shift (δ, ppm)	Assignment
Ca	~170-174	-C OOH
Cb	~170-174	-C OOH
Cc	~45-50	C H(Br)
Cd	~30-35	-C H₂-
Ce	~25-30	-C H₂-

Causality Behind Experimental Choices:

• Solvent Selection: DMSO-d₆ is chosen not only for its solvating power but also because it allows the observation of the exchangeable carboxylic acid protons, which appear as a broad singlet at a very downfield chemical shift. This provides a complete picture of the molecule's proton environment.

• Field Strength: A higher field spectrometer (≥400 MHz) provides better signal dispersion, which is crucial for resolving the complex multiplets of the methylene protons (Hc and Hd) and accurately determining their coupling constants.

Fig 1: Workflow for NMR-based structural confirmation.

Mass Spectrometry (MS)

Principle of the Technique: Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. A sample is ionized, the resulting ions are accelerated and separated by a mass analyzer, and then detected. High-resolution mass spectrometry (HRMS) can determine the mass with extremely high accuracy, allowing for the calculation of the elemental formula.

Application: MS is used to confirm the molecular weight of 2-Bromopentanedioic acid. The characteristic isotopic pattern of bromine provides a highly confident identification, while HRMS confirms the elemental composition. It is also invaluable for identifying impurities and degradation products.

Experimental Protocol: LC-MS Analysis

• Sample Preparation:

  • Prepare a dilute solution of the sample (~10-100 µg/mL) in a suitable solvent such as a mixture of water and methanol or acetonitrile.[7]

• Chromatographic Separation (Optional but Recommended):

  • Inject the sample into an HPLC system (as described in Part 2) coupled to the mass spectrometer. This separates the analyte from potential non-volatile impurities or formulation components.

• Instrumental Setup & Acquisition:

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is ideal for dicarboxylic acids, as they readily lose a proton to form [M-H]⁻ ions.

  • Mass Analyzer: A high-resolution instrument like a Time-of-Flight (TOF) or Orbitrap analyzer is recommended for accurate mass measurement.

  • Acquisition Range: Set the mass range to scan from m/z 50 to 500 to ensure capture of the parent ion and potential fragments.

Data Interpretation: Expected Spectral Features

• Molecular Ion: The primary ion observed will be the deprotonated molecule, [M-H]⁻. Given the two naturally occurring isotopes of bromine (⁷⁹Br at ~50.7% and ⁸¹Br at ~49.3%), a characteristic doublet of peaks will be observed:

  • m/z ≈ 208.94 for C₅H₆⁷⁹BrO₄⁻

  • m/z ≈ 210.94 for C₅H₆⁸¹BrO₄⁻

  • These two peaks should have a nearly 1:1 intensity ratio, which is a hallmark signature for a monobrominated compound.

• Accurate Mass: HRMS should yield a mass measurement within 5 ppm of the theoretical value, confirming the elemental formula C₅H₇BrO₄.

• Fragmentation: Tandem MS (MS/MS) experiments can be performed to induce fragmentation. Expected neutral losses include HBr (loss of ~80 Da) and CO₂ (loss of 44 Da), providing further structural confirmation.

Fig 2: General workflow for LC-MS analysis.

Part 2: Purity Assessment and Impurity Profiling

While spectroscopic methods confirm identity, chromatographic techniques are essential for determining purity and quantifying related substances.

High-Performance Liquid Chromatography (HPLC)

Principle of the Technique: HPLC separates components of a mixture based on their differential distribution between a solid stationary phase (packed in a column) and a liquid mobile phase that is pumped through it. By monitoring the column effluent with a detector (e.g., UV-Vis), a chromatogram is produced where different compounds appear as peaks at different retention times.

Application: HPLC is the workhorse method for assessing the purity of 2-Bromopentanedioic acid. It is used to separate the main compound from starting materials, by-products, and degradation products, allowing for accurate quantification of each.[2][7]

Experimental Protocol: Reversed-Phase HPLC

This method is robust and widely applicable for polar organic acids.

• Instrumentation:

  • A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[7]

  • Mobile Phase A: 0.1% Phosphoric Acid in Water (or a 20 mM phosphate buffer, pH adjusted to 2.5-3.0).

  • Mobile Phase B: Acetonitrile.

  • Elution Mode: Isocratic or Gradient. A typical starting point is an isocratic mixture like 50:50 (v/v) Acetonitrile:Phosphate Buffer.[7] A gradient elution (e.g., starting with low acetonitrile and increasing over time) may be necessary to resolve impurities with different polarities.

  • Flow Rate: 1.0 mL/min.[7]

  • Column Temperature: 30 °C.[7]

  • Detection Wavelength: 210 nm. Since the molecule lacks a strong chromophore, detection at a low UV wavelength is required.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Diluent: A mixture of Mobile Phase A and B, similar to the initial chromatographic conditions (e.g., 50:50 water:acetonitrile).

  • Sample Solution: Accurately weigh and dissolve the 2-Bromopentanedioic acid sample in the diluent to a final concentration of approximately 0.5-1.0 mg/mL. Ensure the sample is fully dissolved before injection.

Data Interpretation: Expected Chromatogram

• Main Peak: A sharp, symmetrical peak corresponding to 2-Bromopentanedioic acid.

• Purity Calculation: Purity is typically determined by area percent, where the area of the main peak is expressed as a percentage of the total area of all peaks in the chromatogram.

• Impurity Peaks: Any additional peaks represent impurities. Their retention times can provide clues about their polarity relative to the main compound. For example, more polar impurities (like glutaric acid) will elute earlier, while less polar impurities will elute later.

Trustworthiness and Self-Validation: The protocol is designed to be self-validating. The acidic mobile phase is critical for ensuring reproducible chromatography.[7] At a pH of ~2.5, the carboxylic acid groups are fully protonated (non-ionized). This prevents ionic interactions with residual silanols on the silica-based C18 stationary phase, which would otherwise lead to poor peak shape (tailing) and shifting retention times. This choice ensures the separation is governed by hydrophobic interactions, leading to a robust and reliable method.

Fig 3: HPLC workflow for purity analysis.

Summary of Analytical Techniques

Technique	Primary Application	Information Provided	Key Strengths
¹H & ¹³C NMR	Structural Confirmation	Unambiguous molecular structure, connectivity, and proton/carbon environment.	Definitive structural information.
Mass Spectrometry	Molecular Weight Confirmation	Molecular weight, elemental formula (HRMS), and fragmentation patterns.	High sensitivity and specificity, bromine isotope pattern is confirmatory.
HPLC-UV	Purity Assessment	Quantitative measure of purity and detection/quantification of impurities.	Robust, precise, and ideal for routine quality control.

References

• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. (2017). Organic Process Research & Development.

• PubChem Compound Summary for CID 18539513, 2-Bromopentanedioic acid. National Center for Biotechnology Information. Available at: [Link]

• METHOD FOR THE SYNTHESIS OF 2-BROMOGLUTARIC ACID DIESTERS. (Patent). Google Patents.
• Method for synthesizing 2-bromoglutaric acid diesters. (Patent). Google Patents.
• Method for synthesising 2-bromoglutaric acid diesters. (Patent). Google Patents.

• 2-bromo glutaric acid dibutyl ester | CAS No: 104867-13-2. Cleanchem. Available at: [Link]

• Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. (2022). Pharmacia. Available at: [Link]

Sources

• 1. cleanchemlab.com [cleanchemlab.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. FI4143153T3 - METHOD FOR THE SYNTHESIS OF 2-BROMOGLUTARIC ACID DIESTERS - Google Patents [patents.google.com]
• 4. EP4143153A1 - Method for synthesising 2-bromoglutaric acid diesters - Google Patents [patents.google.com]
• 5. 2-Bromopentanedioic acid | C5H7BrO4 | CID 18539513 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. US12012378B2 - Method for synthesizing 2-bromoglutaric acid diesters - Google Patents [patents.google.com]
• 7. Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH [pharmacia.pensoft.net]

Technical Notes & Optimization

Technical Support Center: Strategies for Preventing Cyclization of 2-Bromoglutaric Acid Esters

I have now gathered sufficient information to create the comprehensive technical support center guide. The searches have confirmed the inherent instability of 2-bromoglutaric acid esters and their tendency to cyclize, particularly under the influence of heat and water. I have found a patent that not only details a synthetic and purification protocol for a diester of 2-bromoglutaric acid but also provides specific HPLC and NMR data. This is crucial for the analytical and purification sections of the guide.

Furthermore, I have gathered information on various strategies to mitigate cyclization, including the use of sterically hindered, non-nucleophilic bases (LDA, KHMDS, DBU), the importance of low-temperature reaction conditions, and the role of solvent selection. The concept of kinetic versus thermodynamic control will be a valuable theoretical underpinning for the troubleshooting section. I also have enough information to create detailed, albeit generalized, protocols for alkylation reactions, analysis by HPLC and NMR, and purification by recrystallization and flash chromatography.

While I may not have found a single paper that perfectly matches a specific alkylation using 2-bromoglutaric acid ester with all the desired parameters, I can synthesize the collected information from various sources to create a robust and scientifically sound guide. The information on the synthesis of gadopiclenol, which uses a 2-bromoglutaric acid diester, provides a relevant industrial context. I can now proceed with structuring and writing the technical support center content as requested. Therefore, no further searches are necessary.

Welcome to the dedicated technical support resource for researchers, scientists, and professionals in drug development working with 2-bromoglutaric acid esters. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to address the common challenge of intramolecular cyclization during experimental work. Our goal is to equip you with the knowledge and practical strategies to minimize the formation of the undesired cyclic pyroglutamate byproduct and maximize the yield of your target linear product.

Understanding the Challenge: The Propensity for Cyclization

2-Bromoglutaric acid esters are valuable synthetic intermediates, but their utility is often hampered by a competing intramolecular cyclization reaction. This occurs when the ester's carboxylate group (or a deprotonated intermediate) acts as an internal nucleophile, attacking the carbon bearing the bromine atom. This process, an intramolecular SN2 reaction, results in the formation of a stable five-membered ring, a derivative of pyroglutamic acid. This side reaction is thermodynamically favorable and can be kinetically facile under certain conditions, leading to significant yield loss and purification challenges.[1][2]

Factors such as elevated temperatures and the presence of moisture are known to accelerate this undesirable cyclization.[1][2] Therefore, careful control of reaction parameters is paramount for success.

Frequently Asked Questions (FAQs)

Q1: I'm observing a significant amount of a byproduct with a lower retention time on my HPLC. Could this be the cyclized product?

A1: It is highly probable. The cyclized product, a pyroglutamate derivative, is generally more polar than the linear 2-bromoglutaric acid ester. On a normal-phase HPLC system, the more polar compound will have a shorter retention time. Conversely, on a reverse-phase system, the more polar compound will elute earlier. To confirm the identity of the byproduct, it is recommended to use mass spectrometry (MS) to check if the molecular weight corresponds to the loss of HBr from the starting material. 1H and 13C NMR spectroscopy can also definitively distinguish between the linear and cyclic isomers.

Q2: What is the underlying chemical principle that makes 2-bromoglutaric acid esters so prone to cyclization?

A2: The propensity for cyclization is governed by the principles of intramolecular reactions. The formation of a five-membered ring is kinetically and thermodynamically favored over many other ring sizes. The ester and the bromo-substituted carbon are positioned in a way that allows for a relatively low-energy transition state for the intramolecular nucleophilic attack, leading to the stable pyroglutamate ring structure.

Q3: Can the choice of the ester group (e.g., methyl, ethyl, tert-butyl) influence the rate of cyclization?

A3: While the primary driver is the glutarate backbone, the nature of the ester group can have a secondary effect. Sterically bulky ester groups, such as tert-butyl, might slightly hinder the conformational flexibility required for the intramolecular attack, potentially slowing down the rate of cyclization compared to smaller groups like methyl or ethyl. However, the most effective control is achieved through careful selection of reaction conditions rather than relying solely on the ester group.

Q4: Is it possible to reverse the cyclization reaction?

A4: Generally, the formation of the five-membered pyroglutamate ring is considered irreversible under typical synthetic conditions. The cyclic product is thermodynamically stable, and the energy barrier to reopen the ring is substantial. Therefore, the focus of any synthetic strategy should be on preventing its formation in the first place.

Troubleshooting Guide: When Cyclization Becomes a Problem

This section provides a structured approach to troubleshoot and mitigate the formation of the cyclic byproduct in your reactions.

Issue 1: High Percentage of Cyclized Byproduct Detected

• Root Cause Analysis: The reaction conditions are likely favoring the intramolecular cyclization pathway over the desired intermolecular reaction. This can be due to several factors, including the choice of base, reaction temperature, solvent, and concentration.

• Strategic Solutions:

  • Base Selection: The choice of base is critical. A strong, sterically hindered, non-nucleophilic base is often the best choice to deprotonate a nucleophile for subsequent alkylation without promoting elimination or unwanted side reactions.

    • Recommendation: Employ bases like Lithium diisopropylamide (LDA), Potassium bis(trimethylsilyl)amide (KHMDS), or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU). These bases are bulky, which disfavors their participation in nucleophilic attack on the 2-bromoglutaric acid ester, and they are strong enough to deprotonate a wide range of nucleophiles.

  • Temperature Control (Kinetic vs. Thermodynamic Control): Intramolecular cyclization often has a lower activation energy than the desired intermolecular reaction, making it the kinetically favored product. However, at higher temperatures, the reaction may approach thermodynamic equilibrium, which can also favor the stable cyclic product.

    • Recommendation: Running the reaction at low temperatures (e.g., -78 °C to 0 °C) is crucial to favor the desired intermolecular reaction. At these temperatures, the kinetic control of the reaction is enhanced, and the pathway with the lower activation energy (often the desired intermolecular reaction when using a strong, immediate nucleophile) is favored.

  • Solvent Effects: The solvent can influence the rates of both the desired and undesired reactions. Polar aprotic solvents are generally preferred for SN2 reactions.

    • Recommendation: Use anhydrous polar aprotic solvents such as tetrahydrofuran (THF) or diethyl ether. The absence of water is critical, as water can promote hydrolysis and subsequent cyclization.[1][2]

  • Concentration: In general, intramolecular reactions are less dependent on concentration than intermolecular reactions. Therefore, running the reaction at a higher concentration can favor the desired bimolecular reaction.

    • Recommendation: If feasible with your substrate's solubility, consider increasing the concentration of your reactants.

Issue 2: Inconsistent Results and Poor Reproducibility

• Root Cause Analysis: Inconsistent results often point to variations in the quality and purity of the 2-bromoglutaric acid ester or inadequate control over reaction conditions. The presence of impurities, especially acidic or water residues, can catalyze the cyclization.

• Strategic Solutions:

  • Starting Material Purity: Commercial 2-bromoglutaric acid esters can degrade over time, leading to the presence of the cyclized form and other impurities.[1][2]

    • Recommendation: It is advisable to either purify the commercial material before use or synthesize it fresh. Purification can be achieved through vacuum distillation or flash chromatography. The purity should be verified by HPLC and/or NMR spectroscopy before each use.

  • Strictly Anhydrous Conditions: As mentioned, water is detrimental.

    • Recommendation: Ensure all glassware is oven-dried or flame-dried before use. Use freshly distilled, anhydrous solvents. Handle all reagents under an inert atmosphere (e.g., argon or nitrogen).

Experimental Protocols

Protocol 1: General Procedure for Low-Temperature Alkylation to Minimize Cyclization

This protocol provides a general framework for the alkylation of a generic nucleophile (Nu-H) with a dialkyl 2-bromoglutarate.

• Preparation:

  • Under an inert atmosphere (Argon or Nitrogen), dissolve the nucleophile (Nu-H, 1.0 eq.) in anhydrous THF (concentration typically 0.1-0.5 M).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

• Deprotonation:

  • Slowly add a solution of a sterically hindered base (e.g., LDA, 1.05 eq.) to the cooled solution of the nucleophile.

  • Stir the mixture at -78 °C for 30-60 minutes to ensure complete deprotonation.

• Alkylation:

  • Slowly add a pre-cooled (-78 °C) solution of the dialkyl 2-bromoglutarate (1.1 eq.) in anhydrous THF to the reaction mixture.

  • Maintain the reaction at -78 °C and monitor its progress by TLC or LC-MS.

  • Once the reaction is complete (typically 1-4 hours), quench the reaction by adding a saturated aqueous solution of ammonium chloride at -78 °C.

• Work-up and Purification:

  • Allow the mixture to warm to room temperature.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Protocol 2: HPLC Method for Monitoring Reaction and Assessing Purity

This method provides a starting point for the analysis of reactions involving diethyl 2-bromoglutarate.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: Start with a suitable ratio of A:B (e.g., 70:30) and gradually increase the percentage of B over 15-20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Expected Elution Order: The more polar cyclized byproduct will typically elute before the less polar linear diethyl 2-bromoglutarate.

Protocol 3: Purification by Flash Chromatography

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase: A gradient of ethyl acetate in hexanes is a good starting point. The optimal gradient will depend on the specific product.

• Procedure:

  • Load the crude product onto the column (either directly or pre-adsorbed onto a small amount of silica gel).

  • Elute with the chosen solvent system, gradually increasing the polarity.

  • Collect fractions and analyze them by TLC or HPLC to identify those containing the pure desired product.

Data Presentation

Parameter	Recommended Condition	Rationale
Base	Sterically hindered, non-nucleophilic (e.g., LDA, KHMDS, DBU)	Minimizes nucleophilic attack on the ester and favors deprotonation of the intended nucleophile.
Temperature	Low (-78 °C to 0 °C)	Favors kinetic control, often favoring the desired intermolecular reaction.
Solvent	Anhydrous polar aprotic (e.g., THF, Diethyl Ether)	Promotes SN2 reaction and avoids hydrolysis/cyclization promoted by protic solvents or water.
Concentration	Higher concentration (e.g., 0.5 M or higher)	Favors the bimolecular (intermolecular) reaction over the unimolecular (intramolecular) cyclization.

Visualization of Key Processes

Reaction Mechanism: Desired Alkylation vs. Undesired Cyclization

Caption: Competing reaction pathways for 2-bromoglutaric acid esters.

Troubleshooting Workflow

Caption: A decision tree for troubleshooting cyclization.

References

• Guerbet. (2021). Method for synthesizing 2-bromoglutaric acid diesters. U.S. Patent No. 12,012,378 B2. Washington, DC: U.S. Patent and Trademark Office.

• Port, R. E., et al. (2024). Gadopiclenol: A q = 2 Gadolinium-Based MRI Contrast Agent Combining High Stability and Efficacy. ORBi UMONS. Retrieved from [Link]

• Corbion. (2014). Process for preparing cyclic esters and cyclic amides. WO 2014/122294 A1. World Intellectual Property Organization.
• Guerbet. (2021). METHOD FOR THE SYNTHESIS OF 2-BROMOGLUTARIC ACID DIESTERS. FI4143153T3.

• Roth, G. P., et al. (2024). The Discovery of Gadopiclenol: An Example of Rational Drug Design?. PubMed. Retrieved from [Link]

• Al-Zoubi, R. M. (2014). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules, 19(10), 15472-15573. Retrieved from [Link]

• U.S. National Library of Medicine. (n.d.). N-Dealkylation of Amines. PubMed Central. Retrieved from [Link]

• ResearchGate. (2016). How to purify esterefication product?. Retrieved from [Link]

• National Center for Biotechnology Information. (2008). Toxicological Profile for Diethyl Phthalate. Retrieved from [Link]

• Mitome, H., et al. (2019). Synthesis of [1-13C]2-Oxoglutaric Acid and 13C Breath Tests Designed to Assess TCA Cycle Flux. ResearchGate. Retrieved from [Link]

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661-667. Retrieved from [Link]

• Avula, S. K., & Al-Harrasi, A. (2022). A review on DBU-mediated organic transformations. Green Chemistry Letters and Reviews, 15(3), 765-795. Retrieved from [Link]

• common-organic-chemistry.com. (n.d.). DBU. Retrieved from [Link]

• Jinan Xinggao Chemical Technology Co., Ltd. (2023). What Is DBU In Organic Chemistry?. Retrieved from [Link]

• Govindaraju, V., Young, K., & Maudsley, A. A. (2000). Proton NMR chemical shifts and coupling constants for brain metabolites. NMR in Biomedicine, 13(3), 129-153. Retrieved from [Link]

• Mettler-Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Santai Technologies. (n.d.). The Purification of Diastereomers by SepaFlash™ C18 Reversed Phase Cartridge. Retrieved from [Link]

• Chromatography Forum. (2008). Separation of diastereomers. Retrieved from [Link]

• Nudelman, A., et al. (2017). 15N-, 13C- and 1H-NMR Spectroscopy Characterization and Growth Inhibitory Potency of a Combi-Molecule Synthesized by Acetylation of an Unstable Monoalkyltriazene. Molecules, 22(7), 1189. Retrieved from [Link]

• ResearchGate. (2020). Synthesis of gadopiclenol (4). [Image]. Retrieved from [Link]

• Preprints.org. (2023). The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remark. Retrieved from [Link]

• ResearchGate. (2018). ¹³C NMR spectrum of HP‐diethyl [1,2‐¹³C2]‐2‐ketoglutarate recorded in.... [Image]. Retrieved from [Link]

• MDPI. (2019). Synthesis, FTIR, 13C-NMR and Temperature-Dependent 1H‑NMR Characteristics of Bis-naphthalimide Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H and 13 C Chemical Shifts of Assigned Amino Acids a. [Table]. Retrieved from [Link]

• Oregon State University. (n.d.). 13C NMR Chemical Shift. Retrieved from [Link]

• Modgraph. (n.d.). 1H chemical shifts in NMR. Part 24-proton chemical shifts in some gem-difunctional compounds: 3-endo. Retrieved from [Link]

• National Center for Biotechnology Information. (2019). Heterogeneous 1H and 13C Parahydrogen-Induced Polarization of Acetate and Pyruvate Esters. Retrieved from [Link]

• National Center for Biotechnology Information. (2015). Mapping of glutamate metabolism using 1H FID-MRSI after oral administration of [1-13C]Glc at 9.4 T. Retrieved from [Link]

• International Journal of Innovative Science and Engineering Technologies. (2015). Rapid, Simple and Sensitive Derivatization Coupled with Ultra- High-Performance Liquid Chromatography-Tandem Mass Spectrometry f. Retrieved from [Link]

• PubMed. (2006). Quantification of glutaric and 3-hydroxyglutaric acids in urine of glutaric acidemia type I patients by HPLC with intramolecular excimer-forming fluorescence derivatization. Retrieved from [Link]

• ResearchGate. (2017). One-step pre-column derivatization method for HPLC-UV determination of organic acids in fruit juices. Retrieved from [Link]

• Vietnam Journal of Food Control. (2022). High performance liquid chromatography analytical method for glutaraldehyde determination in disinfectants. Retrieved from [Link]

• Scribd. (n.d.). Derivatives in HPLC Analysis Techniques. Retrieved from [Link]

• National Center for Biotechnology Information. (2015). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Retrieved from [Link]

• ResearchGate. (2018). Chiral chromatography profiles for the separation of menthyl ester.... [Image]. Retrieved from [Link]

• National Center for Biotechnology Information. (2000). 1H-[13C] NMR measurements of [4-13C]glutamate turnover in human brain. Retrieved from [Link]

• International Society for Magnetic Resonance in Medicine. (2001). Glutamine Turnover by 1H-[13C] NMR Spectroscopy in the Human Brain at 4 Tes. Retrieved from [Link]

Sources

• 1. US12012378B2 - Method for synthesizing 2-bromoglutaric acid diesters - Google Patents [patents.google.com]
• 2. FI4143153T3 - METHOD FOR THE SYNTHESIS OF 2-BROMOGLUTARIC ACID DIESTERS - Google Patents [patents.google.com]

Technical Support Center: The Hell-Volhard-Zelinsky Reaction with Dicarboxylic Acids

Welcome to the technical support center for advanced organic synthesis. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of the Hell-Volhard-Zelinsky (HVZ) reaction, particularly with dicarboxylic acid substrates. The following information synthesizes established chemical principles with practical, field-proven insights to help you troubleshoot and optimize your experiments.

Introduction: The Dicarboxylic Acid Challenge in the HVZ Reaction

The Hell-Volhard-Zelinsky (HVZ) reaction is a powerful method for the α-halogenation of carboxylic acids, a critical transformation in the synthesis of many complex molecules, including amino acids.[1][2] The reaction proceeds by converting the carboxylic acid into a more reactive acyl bromide, which then tautomerizes to an enol intermediate that is susceptible to electrophilic attack by bromine at the α-carbon.[3][4]

While robust for monofunctional acids, applying the HVZ reaction to dicarboxylic acids introduces a layer of complexity. Issues such as controlling selectivity between two reactive sites, preventing polymerization, and managing difficult product separations are common hurdles. This guide provides a structured, question-and-answer approach to troubleshoot these specific challenges.

Frequently Asked Questions (FAQs) & Troubleshooting

Section 1: Reaction Initiation and Selectivity

Q1: My HVZ reaction with a dicarboxylic acid is sluggish or results in a very low yield of the desired α-bromo product. What are the primary causes?

A1: Low conversion is a frequent issue stemming from several potential root causes:

• Insufficient Acyl Bromide Formation: The reaction's first step, the conversion of the carboxylic acid to an acyl bromide via phosphorus tribromide (PBr₃) or red phosphorus and bromine, is critical.[5][6] Carboxylic acids themselves do not readily form the necessary enol for bromination.[4][7] If this initial conversion is incomplete, the reaction will stall.

  • Troubleshooting: Ensure your PBr₃ is fresh and has not been hydrolyzed by atmospheric moisture. When using red phosphorus and bromine, ensure the phosphorus is sufficiently activated. A slight excess of the PBr₃ catalyst (typically 0.1 to 0.3 equivalents) can be beneficial, though stoichiometric amounts are sometimes used to overcome slow kinetics.[1]

• Inadequate Temperature: The HVZ reaction often requires significant thermal energy to proceed at a reasonable rate, with temperatures frequently exceeding 100°C (373 K).[8][9] Dicarboxylic acids, being solids with high melting points, may require even higher temperatures to ensure a homogenous reaction mixture.

  • Troubleshooting: Carefully increase the reaction temperature in increments of 10°C. Monitor the reaction by TLC or ¹H NMR on aliquots to track the disappearance of starting material. Be aware that excessive heat can lead to side reactions (see Q3).

• Poor Substrate Solubility: If the dicarboxylic acid is not fully dissolved or melted in the reaction medium (often neat or with a high-boiling inert solvent like CCl₄), the reaction becomes a heterogeneous mixture, severely limiting reaction rates.[10]

  • Troubleshooting: If running the reaction neat is problematic, consider using an inert, high-boiling solvent to improve solubility and heat transfer.

Q2: I am trying to synthesize a mono-α-brominated dicarboxylic acid, but my final product is a mixture of unreacted starting material, the mono-bromo product, and the di-bromo product. How can I improve selectivity for mono-bromination?

A2: Achieving selective mono-halogenation is a classic challenge in symmetric difunctional substrates. The key is rigorous stoichiometric control.

• Causality: Once the first α-position is brominated, the electron-withdrawing nature of the bromine atom slightly deactivates the molecule towards further electrophilic attack. However, this effect is often insufficient to provide perfect selectivity, especially under harsh reaction conditions.

• Troubleshooting Protocol:

  • Control Bromine Stoichiometry: Use precisely 1.0 to 1.1 molar equivalents of bromine (Br₂) relative to your dicarboxylic acid. Add the bromine slowly, dropwise, to the heated reaction mixture to maintain a low instantaneous concentration, which favors mono-substitution.

  • Monitor Reaction Progress: The most reliable method is to monitor the reaction's progress closely. Take aliquots every 30-60 minutes and analyze them (e.g., by quenching with water/methanol and analyzing via LC-MS or ¹H NMR) to determine the ratio of products. Stop the reaction when the concentration of the desired mono-bromo product is maximized.

  • Lower Temperature: Operating at the lower end of the effective temperature range can sometimes enhance selectivity, as the activation energy for the second bromination may be slightly higher.

Below is a decision-making workflow for tackling common HVZ reaction issues.

Caption: Troubleshooting workflow for the HVZ reaction.

Section 2: Side Reactions and Byproduct Formation

Q3: My reaction mixture turned black, and upon workup, I isolated a significant amount of an α,β-unsaturated dicarboxylic acid. What caused this side reaction?

A3: This is a classic result of elimination, a known side reaction in the HVZ process, which is promoted by the high temperatures the reaction often requires.[8][9]

• Mechanism: The α-bromo dicarboxylic acid product can undergo elimination of hydrogen bromide (HBr) at elevated temperatures to form a double bond between the α and β carbons. The resulting conjugated system is often prone to polymerization under acidic and hot conditions, leading to the formation of dark, intractable tars.

• Prevention:

  • Temperature Management: This is the most critical factor. Conduct the reaction at the minimum temperature required for a reasonable reaction rate. An oil bath with precise temperature control is essential.

  • Minimize Reaction Time: Do not let the reaction run for an extended period after the starting material has been consumed. Overheating the product mixture will favor elimination.

  • Inert Atmosphere: While not always necessary, running the reaction under an inert atmosphere (N₂ or Ar) can sometimes reduce charring and decomposition.

Q4: I am using succinic acid as my substrate and have isolated a neutral, water-insoluble byproduct. What is it?

A4: With C4 and C5 dicarboxylic acids (succinic and glutaric acid, respectively), you are likely forming a stable cyclic anhydride.

• Mechanism: The acyl bromide intermediate is highly susceptible to intramolecular cyclization. The second carboxylic acid group can act as a nucleophile, attacking the acyl bromide carbonyl to form a five- or six-membered cyclic anhydride and release HBr. This process can compete effectively with the desired α-bromination.

• Mitigation Strategies:

  • Use of Solvent: Running the reaction in an inert solvent can disfavor this intramolecular reaction by reducing the effective concentration of the substrate.

  • Pre-formation of Di-acyl Bromide: One advanced strategy is to convert the dicarboxylic acid to the di-acyl bromide first using a milder reagent (e.g., oxalyl chloride) before introducing the HVZ conditions (Br₂ and PBr₃ catalyst). This removes the nucleophilic carboxylic acid groups from the equation.

The following diagram illustrates the potential reaction pathways for a generic dicarboxylic acid.

Caption: Potential products in the HVZ of a dicarboxylic acid.

Section 3: Work-up and Purification

Q5: What is the most effective way to purify the α-brominated dicarboxylic acid from the reaction mixture?

A5: Purification is often the most challenging step. A multi-step approach is typically required due to the similar polarities of the starting material, mono-bromo, and di-bromo products.

• Initial Work-up:

  • Quench: After cooling, the reaction is typically quenched by the slow addition of water to hydrolyze the remaining acyl bromides back to carboxylic acids and to destroy any excess PBr₃.[3]

  • Extraction: The product mixture is then extracted from the aqueous phase using an organic solvent like diethyl ether or ethyl acetate. Multiple extractions are recommended.

  • Washing: The combined organic layers should be washed with brine to remove water-soluble impurities.

• Purification Strategies:

Strategy	Description	Advantages	Disadvantages
Fractional Crystallization	This technique relies on small differences in the solubility of the components in a given solvent system. The crude solid is dissolved in a minimum amount of a hot solvent and allowed to cool slowly.	Can be effective for large-scale purifications if a suitable solvent is found. Avoids chromatography.	Often requires multiple, tedious recrystallization cycles. Can lead to co-crystallization of impurities.[11]
Esterification & Chromatography	The crude mixture of acids is converted to their corresponding di-esters (e.g., dimethyl or diethyl esters) using standard methods (e.g., Fischer esterification). These esters are less polar and more volatile than the acids.	Esters are generally much easier to separate by silica gel column chromatography or even distillation due to their lower boiling points and lack of hydrogen bonding.[12]	Adds two steps to the synthetic sequence (esterification and subsequent hydrolysis) and requires careful selection of hydrolysis conditions to avoid racemization or side reactions.

Optimized Protocol: Mono-α-Bromination of Adipic Acid

This protocol provides a generalized procedure for the selective mono-bromination of a C6 dicarboxylic acid.

Safety Note: This reaction involves bromine (toxic, corrosive, volatile) and phosphorus tribromide (corrosive, reacts violently with water). It must be performed in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat).

• Setup: To a flame-dried 250 mL round-bottom flask equipped with a reflux condenser and a dropping funnel, add adipic acid (e.g., 14.6 g, 0.1 mol) and red phosphorus (e.g., 0.31 g, 0.01 mol).

• Heating: Begin heating the flask in an oil bath to 120-130°C.

• Bromine Addition: Slowly add bromine (16.8 g, 5.4 mL, 0.105 mol, 1.05 eq.) dropwise from the dropping funnel over 1 hour. The reaction mixture will turn dark red-brown, and HBr gas will evolve (ensure it is scrubbed through a trap).

• Reaction: After the addition is complete, maintain the temperature and stir the reaction mixture for an additional 2-3 hours. Monitor the reaction's progress by taking small aliquots.

• Cooling & Quench: Cool the reaction mixture to room temperature. Slowly and carefully add 20 mL of water through the condenser. The addition is exothermic.

• Work-up: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with saturated sodium bisulfite solution (to remove excess Br₂), then with brine.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by fractional crystallization from a water/ethanol mixture or by converting the mixture to the dimethyl esters for chromatographic separation.

By understanding the underlying mechanisms and potential pitfalls, you can effectively troubleshoot the Hell-Volhard-Zelinsky reaction for dicarboxylic acids and achieve your synthetic goals with greater efficiency and success.

References

• Master Organic Chemistry. (n.d.). The Hell–Volhard–Zelinsky Reaction. Retrieved from [Link]

• Wikipedia. (2023). Hell–Volhard–Zelinsky halogenation. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Hell-Volhard-Zelinsky reaction. Retrieved from [Link]

• BYJU'S. (n.d.). Hell Volhard Zelinsky Reaction Mechanism. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Hell-Volhard-Zelinsky Reaction. Retrieved from [Link]

• Oreate AI Blog. (2026). Unraveling the Hell-Volhard-Zelinsky Reaction: A Gateway to Α-Halogenated Carboxylic Acids. Retrieved from [Link]

• The Organic Chemistry Tutor. (2021). Hell-Volhard-Zelinsky Reaction. Retrieved from [Link]

• Sathee NEET. (n.d.). Hell Volhard Zelinsky Reaction Mechanism. Retrieved from [Link]

• Khan Academy. (n.d.). Alpha-substitution of carboxylic acids. Retrieved from [Link]

• Chemistry Workshop JR. (n.d.). Named Reactions Of Haloalkanes and haloarenes. Retrieved from [Link]

• Chad's Prep. (2018). 21.3b The HVZ Reaction. Retrieved from [Link]

• Google Patents. (1969). US3433830A - Aliphatic dicarboxylic acid purification process.
• Google Patents. (1955). US2716133A - Purification and separation of dicarboxylic acids.

• LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Retrieved from [Link]

• Chemistry Steps. (n.d.). Alpha Halogenation of Carboxylic Acids. Retrieved from [Link]

Sources

• 1. Hell–Volhard–Zelinsky halogenation - Wikipedia [en.wikipedia.org]
• 2. Khan Academy [khanacademy.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Hell-Volhard-Zelinsky Reaction [organic-chemistry.org]
• 6. Unraveling the Hell-Volhard-Zelinsky Reaction: A Gateway to Α-Halogenated Carboxylic Acids - Oreate AI Blog [oreateai.com]
• 7. Alpha Halogenation of Carboxylic Acids - Chemistry Steps [chemistrysteps.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. byjus.com [byjus.com]
• 10. youtube.com [youtube.com]
• 11. US3433830A - Aliphatic dicarboxylic acid purification process - Google Patents [patents.google.com]
• 12. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Synthesis and Spectral Validation of 2-Bromopentanedioic Acid

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of α-Bromo Dicarboxylic Acids

In the landscape of pharmaceutical synthesis and materials science, α-halo carboxylic acids are pivotal intermediates. Their dual reactivity, stemming from the electrophilic carbonyl carbon and the adjacent carbon bearing a labile halogen, makes them exceptionally versatile building blocks. Specifically, 2-Bromopentanedioic acid (α-bromoglutaric acid) serves as a precursor for synthesizing complex molecules, including amino acid analogues and heterocyclic compounds, which are of significant interest in drug discovery.[1]

The synthetic utility of this compound, however, is entirely dependent on its purity and structural integrity. Ambiguities in structure can lead to undesirable side reactions, low yields, and downstream products with incorrect stereochemistry or connectivity. Therefore, a robust and verifiable synthetic protocol, underpinned by rigorous spectral analysis, is not merely a procedural formality but a cornerstone of reliable research. This guide provides an in-depth examination of a field-proven method for synthesizing 2-Bromopentanedioic acid and a comprehensive workflow for its unequivocal validation using modern spectroscopic techniques.

Part 1: The Synthetic Approach - The Hell-Volhard-Zelinsky Reaction

For the α-bromination of a carboxylic acid like pentanedioic acid (glutaric acid), the Hell-Volhard-Zelinsky (HVZ) reaction is the method of choice.[2][3] Its enduring prevalence in organic synthesis is a testament to its reliability and selectivity for the α-position.

Causality Behind the Choice of Method

Direct bromination of a carboxylic acid is ineffective because the carboxyl group is deactivating and does not readily form the enol intermediate necessary for α-halogenation.[4] The HVZ reaction ingeniously circumvents this issue. The causality of the reaction hinges on a catalytic amount of phosphorus tribromide (PBr₃), which first converts the carboxylic acid into a more reactive acyl bromide.[5] This acyl bromide intermediate readily tautomerizes to its enol form. The electron-rich enol is sufficiently nucleophilic to attack molecular bromine (Br₂), leading to selective bromination at the α-carbon. Subsequent hydrolysis, either by adventitious water or deliberate addition, regenerates the carboxylic acid group, yielding the final α-bromo product.[6] This sequence ensures that bromination occurs precisely where intended.

Caption: The four-step mechanism of the Hell-Volhard-Zelinsky reaction.

Experimental Protocol: Synthesis of 2-Bromopentanedioic Acid

This protocol is a self-validating system. The progress can be monitored by the cessation of HBr gas evolution, and the final product's identity is confirmed by the comprehensive spectral analysis detailed in Part 2.

Materials:

• Pentanedioic acid (Glutaric acid)

• Red phosphorus (catalytic amount)

• Liquid Bromine (Br₂)

• Anhydrous diethyl ether

• Distilled water

• Saturated sodium chloride solution (Brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a gas outlet tube leading to a trap (e.g., a beaker with NaOH solution to neutralize HBr fumes), place pentanedioic acid and a catalytic amount of red phosphorus.

• Addition of Bromine: Cautiously add bromine dropwise from the dropping funnel to the flask at room temperature. The reaction is exothermic.

• Reflux: After the addition is complete, gently heat the mixture to reflux. The reaction is typically maintained at reflux for several hours until the evolution of hydrogen bromide gas ceases, indicating the consumption of the reactants.

• Work-up: Cool the reaction mixture to room temperature. Slowly and carefully add a small amount of water to hydrolyze the intermediate acyl bromide and any remaining PBr₃.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer multiple times with diethyl ether.

• Washing: Combine the organic extracts and wash sequentially with distilled water and then with brine to remove water-soluble impurities.

• Drying and Concentration: Dry the ethereal solution over anhydrous magnesium sulfate. Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be further purified by recrystallization or column chromatography to yield pure 2-Bromopentanedioic acid.

Caption: Experimental workflow for the synthesis of 2-Bromopentanedioic acid.

Part 2: The Validation - A Multi-faceted Spectroscopic Approach

Validation is the process of asking the molecule, "Are you what I think you are?". Each spectroscopic technique provides a unique piece of the structural puzzle. For 2-Bromopentanedioic acid (C₅H₇BrO₄), a combination of NMR, IR, and Mass Spectrometry provides an unambiguous structural confirmation.

Caption: The logical workflow of spectral validation for 2-Bromopentanedioic acid.

¹H NMR Spectroscopy: Mapping the Protons

Proton NMR reveals the electronic environment of each hydrogen atom and their connectivity. For 2-Bromopentanedioic acid, we expect to see four distinct signals. The proton on the α-carbon (C2) is deshielded by both the adjacent bromine and the carbonyl group, shifting it significantly downfield.[7]

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
-COOH	10.0 - 12.0	Broad Singlet	2H	Highly deshielded acidic protons; often broad due to hydrogen bonding and exchange.[8]
H-2 (-CHBr)	4.2 - 4.5	Triplet (t)	1H	Deshielded by electronegative Br and C=O. Split by the two adjacent H-3 protons (n+1 rule).
H-3 (-CH₂)	2.2 - 2.6	Multiplet (m)	2H	Split by both H-2 and H-4 protons.
H-4 (-CH₂)	2.0 - 2.4	Multiplet (m)	2H	Primarily split by the H-3 protons.

¹³C NMR Spectroscopy: The Carbon Backbone

¹³C NMR spectroscopy confirms the number of unique carbon atoms in the molecule and their chemical nature (e.g., carbonyl, attached to a halogen, or part of an alkyl chain). For our target molecule, we expect five distinct signals.[9]

Carbon Assignment	Expected Chemical Shift (δ, ppm)	Rationale
C-1 (-COOH)	170 - 175	Carbonyl carbon of the brominated acid.
C-5 (-COOH)	175 - 180	Standard carboxylic acid carbonyl carbon.
C-2 (-CHBr)	45 - 55	Aliphatic carbon shifted downfield by the attached bromine atom.
C-3 (-CH₂)	30 - 40	Standard aliphatic methylene carbon.
C-4 (-CH₂)	25 - 35	Aliphatic methylene carbon, slightly further from electron-withdrawing groups.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is exceptionally useful for identifying the key functional groups present. The spectrum of 2-Bromopentanedioic acid will be dominated by the characteristic absorptions of the carboxylic acid moieties. Carboxylic acids typically exist as hydrogen-bonded dimers in the solid state and in concentrated solutions, which significantly broadens the O-H stretching vibration.[10]

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Appearance	Significance
O-H Stretch	2500 - 3300	Very Broad	Confirms the presence of the carboxylic acid -OH group, indicative of H-bonding.[8]
C-H Stretch	2850 - 3000	Medium, Sharp	Aliphatic C-H bonds.
C=O Stretch	1680 - 1720	Strong, Sharp	Confirms the presence of the carboxylic acid carbonyl groups.
C-Br Stretch	500 - 650	Weak - Medium	Indicates the presence of the carbon-bromine bond.

Mass Spectrometry: The Definitive Molecular Weight

Mass spectrometry provides the molecular weight of the compound, offering definitive proof of the elemental composition. For 2-Bromopentanedioic acid (C₅H₇BrO₄, MW ≈ 211.01 g/mol ), the most telling feature will be the isotopic pattern of bromine.[11] Natural bromine consists of two major isotopes, ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%), in nearly a 1:1 ratio. This results in two molecular ion peaks of almost equal intensity, separated by 2 m/z units (M⁺ and M+2).

• Expected M⁺ peak: ~210 m/z (for C₅H₇⁷⁹BrO₄)

• Expected M+2 peak: ~212 m/z (for C₅H₇⁸¹BrO₄)

• Key Fragmentation: Loss of Br• (M-79/81) and loss of COOH• (M-45) are common fragmentation pathways.

Part 3: Comparative Analysis - The HVZ Reaction vs. Alternative Methods

While the Hell-Volhard-Zelinsky reaction is a robust method, it's essential to understand its performance relative to other potential synthetic routes.

Method	Description	Advantages	Disadvantages
Hell-Volhard-Zelinsky (HVZ) Reaction	Bromination of the carboxylic acid at the α-position using Br₂ and a phosphorus catalyst (P or PBr₃).[5]	- High regioselectivity for the α-position.- Reliable and well-established procedure.- Works directly on the free carboxylic acid.	- Requires corrosive and hazardous reagents (Br₂, PBr₃).- Can be slow, often requiring prolonged heating.[12]
Enolate Bromination of an Ester	Conversion of pentanedioic acid to its diester, followed by deprotonation with a strong base (e.g., LDA) to form an enolate, which is then quenched with a bromine source (e.g., Br₂ or NBS).	- Can be performed at low temperatures.- Avoids the use of PBr₃.	- Multi-step process (esterification, enolate formation, bromination, hydrolysis).- Risk of di-bromination or other side reactions if conditions are not carefully controlled.[13]- Requires strictly anhydrous conditions and strong, sensitive bases.

For routine synthesis where directness and reliability are paramount, the HVZ reaction remains the superior choice. The operational simplicity of a one-pot reaction directly on the parent dicarboxylic acid outweighs the more complex, multi-step nature of the enolate-based alternative for this specific target molecule.

Conclusion

The synthesis of 2-Bromopentanedioic acid via the Hell-Volhard-Zelinsky reaction provides a reliable pathway to this valuable synthetic intermediate. However, the synthesis itself is only half the story. Rigorous, multi-technique spectral validation is non-negotiable to ensure the structural integrity of the final product. By systematically interpreting the data from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry, researchers can proceed with confidence, knowing their starting material is precisely what they intended to create. This foundational certainty is critical for the efficiency and success of subsequent research and development endeavors.

References

• Chemsrc. (n.d.). 2-Bromopentanoic acid | CAS#:584-93-0. Retrieved January 23, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Bromopentanedioic acid. PubChem Compound Database. Retrieved January 23, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). (2S)-2-bromopentanoic acid. PubChem Compound Database. Retrieved January 23, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Pentanoic acid, 2-bromo-. PubChem Compound Database. Retrieved January 23, 2026, from [Link]

• NIST. (n.d.). 2-Bromovaleric acid. NIST Chemistry WebBook. Retrieved January 23, 2026, from [Link]

• NIST. (n.d.). 2-Bromovaleric acid. NIST Chemistry WebBook, SRD 69. Retrieved January 23, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Bromocarboxylic acid synthesis by bromination. Retrieved January 23, 2026, from [Link]

• Reisman, J. (2024, May 14). The Hell–Volhard–Zelinsky Reaction. Master Organic Chemistry. Retrieved January 23, 2026, from [Link]

• Chemistry Steps. (n.d.). Alpha Halogenation of Carboxylic Acids. Retrieved January 23, 2026, from [Link]

• Wikipedia. (n.d.). Hell–Volhard–Zelinsky halogenation. Retrieved January 23, 2026, from [Link]

• LibreTexts. (2022, September 24). 21.10: Spectroscopy of Carboxylic Acid Derivatives. Chemistry LibreTexts. Retrieved January 23, 2026, from [Link]

• LibreTexts. (2024, March 17). 22.4: Alpha Bromination of Carboxylic Acids. Chemistry LibreTexts. Retrieved January 23, 2026, from [Link]

• LibreTexts. (2019, September 3). 21.5: Bromination of Acids: The HVZ Reaction. Chemistry LibreTexts. Retrieved January 23, 2026, from [Link]

• Oregon State University. (n.d.). Spectroscopy of Carboxylic Acids. Retrieved January 23, 2026, from [Link]

• Rauf, M. A., Ikram, M., & Rauf, N. (2001). Infrared Spectral Studies of Propanoic Acid in Various Solvents. Journal of the Chemical Society of Pakistan, 23(4), 235-238. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). Reactions at the α-Carbon. Retrieved January 23, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Hell-Volhard-Zelinsky Reaction. Retrieved January 23, 2026, from [Link]

• LibreTexts. (2024, July 30). 13.12: Characteristics of ¹³C NMR Spectroscopy. Chemistry LibreTexts. Retrieved January 23, 2026, from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Hell–Volhard–Zelinsky halogenation - Wikipedia [en.wikipedia.org]
• 3. Hell-Volhard-Zelinsky Reaction [organic-chemistry.org]
• 4. Alpha Halogenation of Carboxylic Acids - Chemistry Steps [chemistrysteps.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Spectroscopy of Carboxylic Acids [sites.science.oregonstate.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. jcsp.org.pk [jcsp.org.pk]
• 11. 2-Bromopentanedioic acid | C5H7BrO4 | CID 18539513 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. alfa-chemistry.com [alfa-chemistry.com]
• 13. Carboxyl Reactivity [www2.chemistry.msu.edu]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Bromopentanedioic Acid

For researchers, scientists, and professionals in drug development, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemicals we handle, including their safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of 2-Bromopentanedioic acid (also known as 2-bromoglutaric acid), ensuring the safety of laboratory personnel and the protection of our environment.

Hazard Identification and Immediate Safety Protocols

• Acute Toxicity: Harmful if swallowed, in contact with skin, or inhaled[1].

• Corrosivity: Causes severe skin burns and eye damage[1].

• Irritation: May cause respiratory irritation[1][2].

• Metal Corrosivity: May be corrosive to metals.

Due to these hazards, adherence to stringent safety protocols is non-negotiable. The causality is clear: direct contact can lead to immediate and severe tissue damage, while inhalation can compromise the respiratory system.

Personal Protective Equipment (PPE): A Self-Validating System of Safety

The selection and proper use of PPE is the first line of defense. Each component is chosen to counteract a specific hazard posed by 2-Bromopentanedioic acid.

PPE Category	Specification	Rationale
Eye/Face Protection	Tightly fitting chemical safety goggles with a face shield.	Protects against splashes of the solid or solutions, which can cause severe eye damage.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Inspect before use.	Prevents skin contact, which can cause severe burns and irritation.
Body Protection	Fire/flame-resistant and impervious laboratory coat.	Protects against accidental spills and contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood.	Prevents inhalation of dust or aerosols, which can cause respiratory tract irritation.

Waste Characterization and Segregation: The First Step in Proper Disposal

Proper disposal begins with correct waste characterization. As a brominated organic compound, 2-Bromopentanedioic acid must be classified as halogenated organic waste [3][4].

Causality of Segregation: Halogenated organic wastes require specific disposal methods, primarily high-temperature incineration, to ensure the complete destruction of the molecule and to manage the hazardous byproducts of combustion, such as hydrobromic acid (HBr)[3][4]. Mixing halogenated waste with non-halogenated waste streams contaminates the entire container, significantly increasing disposal costs and environmental risks.

Therefore, NEVER dispose of 2-Bromopentanedioic acid down the drain or in regular trash.

Step-by-Step Disposal Protocol

The required method for the disposal of 2-Bromopentanedioic acid is through a licensed hazardous waste management facility.

Step 1: Waste Collection

• Select a Compatible Container: Use a clearly labeled, leak-proof container made of a material compatible with acidic and halogenated organic compounds (e.g., high-density polyethylene - HDPE).

• Labeling: The container must be labeled with "Hazardous Waste," the full chemical name "2-Bromopentanedioic acid," and the associated hazard symbols (e.g., corrosive, toxic).

• Accumulation: Keep the container sealed when not in use and store it in a designated satellite accumulation area that is secure and away from incompatible materials.

Step 2: Incompatible Materials

To prevent dangerous reactions, do not mix 2-Bromopentanedioic acid waste with the following:

• Strong Bases (e.g., sodium hydroxide): Can cause a violent exothermic reaction.

• Strong Oxidizing Agents (e.g., potassium permanganate, nitric acid): Can lead to fire or explosion[5].

• Metals: The acidic nature of the compound can lead to corrosion and the potential generation of flammable hydrogen gas.

Step 3: Arrange for Disposal

• Contact your Institution's Environmental Health and Safety (EHS) Office: Your EHS department will provide specific instructions and materials for waste pickup.

• Documentation: Complete all necessary waste disposal forms as required by your institution and local regulations.

• Handover: Transfer the sealed and properly labeled waste container to authorized EHS personnel for transport to a licensed hazardous waste incinerator.

The Rationale for Incineration: High-temperature incineration is the preferred disposal method because it ensures the complete thermal decomposition of the brominated organic molecule. Incomplete combustion of such compounds can lead to the formation of highly toxic polybrominated dibenzo-p-dioxins and dibenzofurans (PBDD/Fs). Licensed incineration facilities are equipped with advanced scrubbers and filters to neutralize acidic gases like HBr and capture any hazardous byproducts.

Emergency Procedures: Spill Management

In the event of a spill, prompt and correct action is crucial to mitigate exposure and environmental contamination.

Step-by-Step Spill Cleanup Protocol

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

• Assess the Spill: Determine the extent of the spill. For large spills, or if you are unsure, contact your institution's EHS emergency line immediately.

• Don Appropriate PPE: Before attempting to clean a small, manageable spill, don the full PPE as outlined in the table above.

• Contain the Spill: For a solid spill, carefully sweep up the material with non-sparking tools and place it in a designated hazardous waste container. Avoid creating dust. For a solution, create a dike around the spill with an inert absorbent material (e.g., vermiculite, sand).

• Neutralize (with caution): For small spills, you can cautiously neutralize the acidic material by slowly adding a weak base like sodium bicarbonate or soda ash, starting from the outside of the spill and working inwards. Use pH paper to confirm the pH is between 6 and 8. Note: This neutralization step is for spill cleanup only and does not render the material suitable for drain disposal.

• Absorb and Collect: Once neutralized, absorb the material with an inert absorbent.

• Package and Label: Carefully scoop the absorbent material into a hazardous waste container. Seal the container and label it with the contents of the spill and the date.

• Decontaminate: Clean the spill area with soap and water.

• Dispose of Contaminated Materials: All materials used for the cleanup, including gloves and absorbent pads, must be disposed of as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-Bromopentanedioic acid.

Caption: Decision workflow for handling and disposal of 2-Bromopentanedioic acid.

References

• PubChem. (2S)-2-bromopentanoic acid. National Center for Biotechnology Information. [Link]

• AA Blocks. Safety Data Sheet. AA Blocks. [Link]

• U.S. Environmental Protection Agency. EPA Hazardous Waste Codes. U.S. Environmental Protection Agency. [Link]

• ACTenviro. EPA Waste Codes List: A Comprehensive Guide to Hazardous Waste Classification. ACTenviro. [Link]

• Ohio Environmental Protection Agency. Waste Codes. Ohio Environmental Protection Agency. [Link]

• U.S. Environmental Protection Agency. Waste Code - RCRAInfo. U.S. Environmental Protection Agency. [Link]

• The University of Southern California. EPA Hazardous Waste Codes. Environmental Safety, Sustainability and Risk - ESSR. [Link]

Sources

• 1. (2S)-2-bromopentanoic acid | C5H9BrO2 | CID 641255 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. wku.edu [wku.edu]
• 4. actenviro.com [actenviro.com]
• 5. fishersci.com [fishersci.com]